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Compound of Interest

Compound Name: 3-Fluoro-4-(trifluoromethyl)pyridine

Cat. No.: B050433 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-(trifluoromethyl)pyridine for Advanced Research

& Development

Introduction: A Key Building Block for Modern
Chemistry
3-Fluoro-4-(trifluoromethyl)pyridine is a specialized heterocyclic compound that has

garnered significant interest within the pharmaceutical and agrochemical industries. Its unique

molecular architecture, featuring both a fluorine atom and a trifluoromethyl group on a pyridine

scaffold, imparts desirable physicochemical properties to larger molecules, making it a valuable

building block in the synthesis of novel therapeutic agents and crop protection agents.[1][2] The

strategic incorporation of fluorine-containing moieties is a cornerstone of modern medicinal

chemistry, often leading to enhanced metabolic stability, increased bioavailability, and improved

binding affinity to biological targets.[3][4]

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals. It provides an in-depth overview of the commercial

availability, key properties, synthesis considerations, primary applications, and safety protocols

associated with 3-Fluoro-4-(trifluoromethyl)pyridine.
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The distinct properties of 3-Fluoro-4-(trifluoromethyl)pyridine are a direct result of its

structure. The trifluoromethyl group acts as a strong electron-withdrawing group and can serve

as a lipophilic hydrogen bond donor, while the fluorine atom modulates the electronics of the

pyridine ring.

Table 1: Key Physicochemical Properties of 3-Fluoro-4-(trifluoromethyl)pyridine

Property Value Reference

CAS Number 113770-87-9 [5][6][7]

Molecular Formula C₆H₃F₄N [5][6][7]

Molecular Weight 165.09 g/mol [5][6]

Density 1.391 g/mL at 25 °C [5]

Boiling Point 37 °C at 10 mmHg [5]

Flash Point 68°F (20°C) [5]

Appearance
Colorless to white solid or

liquid
[5]

Molecular Structure
The arrangement of the fluoro and trifluoromethyl groups on the pyridine ring is critical to the

compound's reactivity and utility as a synthetic intermediate.
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Caption: Standard procurement workflow for research chemicals.
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Researchers can source 3-Fluoro-4-(trifluoromethyl)pyridine from several reputable vendors

that specialize in fluorinated building blocks and other advanced intermediates. Purity levels

commonly offered range from 95% to over 98%.

Table 2: Selected Commercial Suppliers of 3-Fluoro-4-(trifluoromethyl)pyridine

Supplier Purity Offered Notes

Oakwood Chemical [7] Varies (check catalog)

A well-established US-based

supplier of fluorinated

compounds.

Amerigo Scientific [6] 95%
Distributor serving the life

sciences sector.

ChemBK [5] Varies (aggregator)

Lists multiple suppliers,

primarily from the Asian

market.

Sigma-Aldrich Varies (check catalog)
A major global supplier of

research chemicals.

Note: Availability and purity are subject to change. Always verify with the supplier before

ordering.

Synthetic Methodologies: An Overview
The synthesis of trifluoromethylpyridines (TFMPs) is a complex field, with several established

strategies. While specific, detailed routes for 3-Fluoro-4-(trifluoromethyl)pyridine are often

proprietary, the general approaches provide insight into its production. The most common

industrial methods involve either the fluorination of a picoline precursor or the construction of

the pyridine ring using a trifluoromethyl-containing building block. [1][8][9]

Chlorine/Fluorine Exchange: This classic approach involves the chlorination of a picoline

(methylpyridine) to form a (trichloromethyl)pyridine, followed by a halogen exchange

(HALEX) reaction using a fluorine source like hydrogen fluoride (HF) to yield the

(trifluoromethyl)pyridine. [1][10]2. Ring Construction: An alternative strategy involves

cyclocondensation reactions. A smaller, acyclic precursor already containing the
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trifluoromethyl group is reacted with other components to build the pyridine ring system. [1]

[11]3. Direct Trifluoromethylation: Modern methods involve the direct introduction of a CF₃

group onto a pre-functionalized pyridine ring, often using specialized reagents, though this is

less common for large-scale synthesis. [1]

Applications in Drug Discovery and Agrochemicals
The true value of 3-Fluoro-4-(trifluoromethyl)pyridine lies in its application as a strategic

building block. The trifluoromethylpyridine motif is present in numerous approved

pharmaceuticals and agrochemicals. [1][2]

The Advantage of Fluorination
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the

trifluoromethyl group resistant to metabolic degradation (e.g., oxidation by cytochrome P450

enzymes). This can prolong the half-life of a drug molecule. [3]* Lipophilicity: The CF₃ group

significantly increases the lipophilicity of a molecule, which can enhance its ability to cross

cell membranes and improve bioavailability. [4]* Binding Interactions: The trifluoromethyl

group can participate in unique, non-covalent interactions with protein targets, potentially

increasing the potency and selectivity of a drug candidate. [9] This compound is therefore an

ideal starting point for synthesizing libraries of novel compounds for high-throughput

screening in drug discovery programs. Its reactive sites allow for further functionalization

through reactions like nucleophilic aromatic substitution or metal-catalyzed cross-coupling,

enabling the construction of complex molecular architectures. [3]While few agrochemicals

currently use a 4-trifluoromethyl-substituted pyridine moiety, the insecticide flonicamid is a

notable example, highlighting the potential in this sector as well. [1][2]

Safety, Handling, and Storage
As a reactive chemical intermediate, 3-Fluoro-4-(trifluoromethyl)pyridine must be handled

with appropriate care in a laboratory setting.

Primary Hazards: The compound is irritating to the eyes, respiratory system, and skin.

[5]Safety data sheets for related compounds indicate that it may be harmful if swallowed or

inhaled. [12]* Handling Precautions:

Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves, and a lab coat. [12] * Avoid breathing vapors or dust.

Wash hands thoroughly after handling. [12]* First Aid:

Eye Contact: Immediately rinse with plenty of water for several minutes. Seek medical

attention. [5] * Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[12]* Storage: Store in a cool, dry place in a tightly sealed container. Keep away from heat

and sources of ignition. [13]

Conclusion
3-Fluoro-4-(trifluoromethyl)pyridine stands as a pivotal intermediate for chemists engaged in

the design and synthesis of next-generation pharmaceuticals and agrochemicals. Its

commercial availability from specialized suppliers, combined with its unique electronic and

steric properties, ensures its continued relevance in research and development. By

understanding its properties, synthetic origins, and handling requirements, researchers can

effectively leverage this powerful building block to accelerate innovation and address critical

challenges in human health and agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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